Cas no 1261594-01-7 (3-Fluoro-6-methoxypyridine-2-sulfonyl chloride)

• Product Name: 3-Fluoro-6-methoxypyridine-2-sulfonyl chloride
• CAS No: 1261594-01-7
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• CID: 4799568
• Update Time: 2025-06-09

3-Fluoro-6-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-methoxypyridine-2-sulfonyl chloride
• 3-Fluoro-6-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C6H5ClFNO3S/c1-12-5-3-2-4(8)6(9-5)13(7,10)11/h2-3H,1H3
• InChI Key： SDJUKWGIELSIJF-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(N=1)OC)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Fluoro-6-methoxypyridine-2-sulfonyl chloride

3-Fluoro-6-methoxypyridine-2-sulfonyl chloride (CAS No. 1261594-01-7)

3-Fluoro-6-methoxypyridine-2-sulfonyl chloride is a highly specialized chemical compound with the CAS registry number 1261594-01-7. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis. The structure of 3-fluoro-6-methoxypyridine-2-sulfonyl chloride features a pyridine ring substituted with a fluoro group at position 3, a methoxy group at position 6, and a sulfonyl chloride group at position 2. This unique combination of substituents makes it an intriguing molecule for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-fluoro-6-methoxypyridine-2-sulfonyl chloride typically involves multi-step processes, often starting from pyridine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of sulfonyl chlorides, significantly reducing reaction times while maintaining high yields.

One of the most promising applications of 3-fluoro-6-methoxypyridine-2-sulfonyl chloride lies in its potential as an intermediate in drug discovery. The sulfonyl chloride group is a valuable electrophilic moiety that can undergo nucleophilic substitution reactions with a wide range of nucleophiles, such as amino acids, alcohols, and thiols. This reactivity makes it an ideal building block for constructing complex molecules with therapeutic potential. Recent studies have highlighted its role in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

In addition to its pharmaceutical applications, 3-fluoro-6-methoxypyridine-2-sulfonyl chloride has shown promise in agrochemical research. The methoxy group at position 6 contributes to the molecule's lipophilicity, enhancing its ability to penetrate plant tissues. This property makes it a candidate for use in herbicides and fungicides. Researchers have also investigated its ability to modulate plant hormone signaling pathways, potentially leading to novel crop protection agents.

The electronic properties of 3-fluoro-6-methoxypyridine-2-sulfonyl chloride make it an interesting candidate for applications in materials science. The pyridine ring's aromaticity and electron-withdrawing substituents can influence the electronic characteristics of materials such as polymers and metal-organic frameworks (MOFs). Recent explorations have focused on its use as a linker in MOF construction, where it can enhance the stability and functionality of these materials for gas storage and catalysis.

From a toxicological perspective, 3-fluoro-6-methoxypyridine-2-sulfonyl chloride exhibits moderate toxicity due to the reactivity of its sulfonyl chloride group. Handling precautions include wearing protective gear and ensuring proper ventilation during synthesis and manipulation. Regulatory agencies have established guidelines for its safe use in industrial settings to minimize occupational exposure risks.

In conclusion, 3-fluoro-6-methoxypyridine-2-sulfonyl chloride (CAS No. 1261594-01) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research into new drug candidates, agrochemicals, and advanced materials. As scientific understanding deepens, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.